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An In-depth Technical Guide to 4-(3-
Chlorophenyl)oxane

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed examination of 4-(3-chlorophenyl)oxane,
also known as 4-(3-chlorophenyl)tetrahydropyran. In the absence of extensive publicly
available experimental data for this specific molecule, this document serves as a
comprehensive, predictive resource. It outlines plausible synthetic routes, predicted
physicochemical properties, and expected spectroscopic signatures based on established
chemical principles and data from analogous compounds. Furthermore, potential applications
in medicinal chemistry are discussed by drawing parallels with structurally related molecules.
This guide is intended to be an essential resource for researchers and drug development
professionals interested in the synthesis, characterization, and potential utility of this and
similar aryl-oxane compounds.

Introduction: The Aryl-Oxane Scaffold in Modern
Chemistry
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The tetrahydropyran (oxane) ring is a prevalent structural motif in a vast array of natural
products and synthetic molecules of biological importance.[1][2] Its presence often imparts
favorable pharmacokinetic properties, such as improved aqueous solubility and metabolic
stability, making it a desirable feature in drug design. The introduction of an aryl substituent at
the 4-position of the oxane ring creates a class of compounds with significant potential for
interacting with biological targets. The specific compound of interest, 4-(3-
chlorophenyl)oxane, combines the oxane core with a 3-chlorophenyl group, a common
substituent in medicinal chemistry known to influence binding affinities and metabolic profiles.

This guide aims to provide a robust, predictive framework for understanding the chemical
nature and potential applications of 4-(3-chlorophenyl)oxane, thereby facilitating its synthesis,
characterization, and exploration in research and development.

Molecular Structure and Identifiers

The chemical structure of 4-(3-chlorophenyl)oxane consists of a tetrahydropyran ring with a
3-chlorophenyl group attached at the 4-position.

Identifier Value Source
IUPAC Name 4-(3-chlorophenyl)oxane

4-(3-
Synonyms

Chlorophenyl)tetrahydropyran

CAS Number 2060045-60-3 [3]
Molecular Formula C11H13CIO [3]
Molecular Weight 196.67 g/mol [3]
SMILES ;:IC1:CC:CC(:CI)C2CCOCC )

Proposed Synthetic Routes

While a specific, published synthesis for 4-(3-chlorophenyl)oxane is not readily available,
established methods for the synthesis of 4-aryl-tetrahydropyrans can be applied. The following
are two plausible and robust synthetic strategies.
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Grignard Reaction with Tetrahydropyran-4-one followed
by Reduction

A highly effective method for forming the carbon-carbon bond between the aryl and oxane
moieties is the Grignard reaction.[4][5] This approach involves the nucleophilic addition of a 3-
chlorophenyl Grignard reagent to tetrahydropyran-4-one, followed by the reduction of the
resulting tertiary alcohol.

Workflow Diagram: Grignard Synthesis and Reduction

Step 2: Deoxygenation/Reduction

[ Reducing Agent (e.g., Et3SiH, TFA) 4-(3-Chlorophenyljoxane

4-(3-Chlorophenyl)tetrahydropyran-4-ol

Click to download full resolution via product page
Caption: Proposed two-step synthesis via Grignard reaction and subsequent reduction.
Experimental Protocol:

o Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere
(e.g., argon or nitrogen), magnesium turnings are stirred in anhydrous tetrahydrofuran (THF).
A solution of 3-chlorobromobenzene in anhydrous THF is added dropwise to initiate the
formation of the Grignard reagent.

» Nucleophilic Addition: The solution of tetrahydropyran-4-one in anhydrous THF is cooled to O
°C in an ice bath. The freshly prepared 3-chlorophenylmagnesium bromide solution is then
added slowly via a dropping funnel. The reaction is allowed to warm to room temperature
and stirred until completion, as monitored by thin-layer chromatography (TLC).
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o Work-up and Isolation of Intermediate: The reaction is carefully quenched with a saturated
agueous solution of ammonium chloride. The aqueous layer is extracted with a suitable
organic solvent (e.qg., diethyl ether or ethyl acetate). The combined organic layers are
washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure to yield the crude 4-(3-chlorophenyl)tetrahydropyran-4-ol.

e Reduction of the Tertiary Alcohol: The crude alcohol is dissolved in a suitable solvent, such
as dichloromethane. A reducing agent, for instance, triethylsilane in the presence of a strong
acid like trifluoroacetic acid, is added, and the mixture is stirred at room temperature. This
effects a reductive deoxygenation.

» Final Purification: Upon completion of the reduction, the reaction mixture is neutralized, and
the product is extracted. The crude product is then purified by column chromatography on
silica gel to afford pure 4-(3-chlorophenyl)oxane.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of aryl-aryl and
aryl-heteroaryl bonds.[6][7][8] A plausible route would involve the coupling of a suitable
tetrahydropyran-derived boronic acid or ester with 1-bromo-3-chlorobenzene.

Workflow Diagram: Suzuki-Miyaura Coupling

@-Boronic acid pinacol ester-tetrahydropyraa

1-Bromo-3-chlorobenzene
Pd Catalyst (e.g., Pd(PPhs)s) + Base (e.g., K2COs)

—{ 4-(3-Chlorophenyl)oxane

Suzuki-Miyaura Coupling

Click to download full resolution via product page

Caption: Proposed Suzuki-Miyaura cross-coupling synthetic route.
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Experimental Protocol:

Reactant Preparation: The tetrahydropyran-4-boronic acid pinacol ester can be synthesized

from a suitable precursor, such as 4-bromo-tetrahydropyran.

e Coupling Reaction: To a solution of 1-bromo-3-chlorobenzene and the tetrahydropyran-4-
boronic acid pinacol ester in a suitable solvent system (e.g., a mixture of toluene, ethanol,
and water), a palladium catalyst (e.qg., tetrakis(triphenylphosphine)palladium(0)) and a base
(e.g., potassium carbonate) are added.

o Reaction Conditions: The reaction mixture is heated under an inert atmosphere until the
starting materials are consumed, as monitored by TLC or GC-MS.

o Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted
with water and extracted with an organic solvent. The combined organic layers are washed,
dried, and concentrated. The crude product is then purified by column chromatography to
yield 4-(3-chlorophenyl)oxane.

Predicted Physicochemical Properties

Due to the lack of experimental data, the following physicochemical properties have been
predicted using widely accepted computational models.[9][10]
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Property Predicted Value Method/Software
N ) Estimation based on similar
Boiling Point ~300-320 °C
structures
_ _ Not available (likely a solid at

Melting Point

room temperature)
logP (Octanol/Water Partition o

o 3.234 ChemScene Prediction

Coefficient)
Topological Polar Surface Area o

9.23 A2 ChemScene Prediction
(TPSA)
Aqueous Solubility Low Inferred from high logP
Hydrogen Bond Donors 0 ChemScene Prediction
Hydrogen Bond Acceptors 1 ChemScene Prediction
Rotatable Bonds 1 ChemScene Prediction

These predicted values suggest that 4-(3-chlorophenyl)oxane is a lipophilic molecule with low
aqueous solubility.

Predicted Spectroscopic Data

The following spectral data are predictions based on the analysis of the molecule's functional
groups and data from analogous compounds. These predictions can guide the characterization
of the synthesized compound.[11][12][13]

'H NMR Spectroscopy (Predicted)

e Aromatic Protons (3-chlorophenyl group): Multiplets in the range of & 7.0-7.4 ppm (4H). The
substitution pattern will lead to a complex splitting pattern.

e Oxane Protons (CH2-O): A multiplet around & 3.5-4.0 ppm (4H), corresponding to the protons
on the carbons adjacent to the oxygen atom.

e Oxane Protons (CH2): A multiplet in the range of d 1.6-2.0 ppm (4H), for the remaining
methylene protons on the tetrahydropyran ring.
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e Oxane Proton (CH): A multiplet around & 2.5-2.8 ppm (1H), corresponding to the proton at
the 4-position of the ring.

3C NMR Spectroscopy (Predicted)

o Aromatic Carbons: Peaks in the range of & 125-145 ppm. The carbon attached to the
chlorine atom would be expected around & 134 ppm, and the carbon attached to the oxane
ring would be a quaternary signal around & 143 ppm. The other aromatic carbons will appear
in the typical aromatic region.

e Oxane Carbons (C-O): Peaks around & 65-70 ppm.

e Oxane Carbons (C-C): Peaks in the range of & 30-45 ppm.

Infrared (IR) Spectroscopy (Predicted)

e C-H stretching (aromatic): Peaks just above 3000 cm™1.

C-H stretching (aliphatic): Peaks just below 3000 cm~1 (2850-2950 cm™1).

C=C stretching (aromatic): Characteristic peaks in the 1450-1600 cm~1 region.

C-0O-C stretching (ether): A strong, characteristic band in the 1050-1150 cm~? region.[14]

C-Cl stretching: A peak in the 600-800 cm~! region.[15][16]

Mass Spectrometry (Predicted)

e Molecular lon (M*): A prominent peak at m/z 196, with a characteristic M+2 isotope peak at
m/z 198 in an approximate 3:1 ratio, indicative of the presence of one chlorine atom.

o Fragmentation: Common fragmentation pathways would likely involve the loss of the
chlorophenyl group, or cleavage of the tetrahydropyran ring.

Potential Applications and Biological Activity

While there is no specific biological data for 4-(3-chlorophenyl)oxane, the structural motifs
present suggest potential applications in medicinal chemistry.
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o Scaffold for Drug Discovery: The 4-aryl-tetrahydropyran scaffold is present in a number of
biologically active compounds.[2][17] This molecule could serve as a valuable starting point
or intermediate for the synthesis of more complex molecules with potential therapeutic
applications.

o CNS-Active Agents: Many compounds containing the chlorophenyl moiety exhibit activity in
the central nervous system. Further derivatization of 4-(3-chlorophenyl)oxane could lead to
novel CNS drug candidates.

» Anticancer and Anti-inflammatory Agents: Aryl-heterocycles are a well-established class of
compounds with potential anticancer and anti-inflammatory properties.[17][18] The specific
combination of the 3-chlorophenyl group and the oxane ring could be explored for these
activities.

Safety and Handling

As there is no specific safety data sheet (SDS) for 4-(3-chlorophenyl)oxane, it should be
handled with the care afforded to a novel chemical compound of unknown toxicity.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[19]

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any potential dust or vapors. Avoid contact with skin and eyes.[20]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[3]

Conclusion

4-(3-Chlorophenyl)oxane is a molecule of interest due to its combination of a drug-like oxane
scaffold and a bio-relevant chlorophenyl substituent. While experimental data on this specific
compound is sparse, this guide provides a comprehensive predictive overview of its synthesis,
properties, and potential applications. The proposed synthetic routes offer practical and
efficient methods for its preparation, and the predicted spectroscopic and physicochemical data
provide a valuable framework for its characterization and handling. It is hoped that this guide
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will stimulate further research into this and related aryl-oxane compounds, unlocking their

potential in drug discovery and materials science.
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Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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